2-(3-Methylbutan-2-yl)cyclopentan-1-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 2-(3-methylbutan-2-yl)cyclopentan-1-ol
• InChI: InChI=1S/C10H20O/c1-7(2)8(3)9-5-4-6-10(9)11/h7-11H,4-6H2,1-3H3
• InChI Key: IAUBOPYKRJWQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C1CCCC1O

Description

2-(3-Methylbutan-2-yl)cyclopentan-1-ol is a cyclopentanol derivative featuring a branched alkyl substituent (3-methylbutan-2-yl group) at the 2-position of the cyclopentane ring. The hydroxyl group at the 1-position classifies it as a secondary alcohol, as the hydroxyl-bearing carbon is bonded to two other carbons within the cyclopentane ring and the branched substituent . This structural motif imparts unique physicochemical properties, such as moderate polarity and hydrophobicity, making it relevant for applications in organic synthesis, fragrances, and material science.

Synthetic routes for analogous cyclopentanol derivatives often involve radical cyclization or transition-metal-catalyzed reactions. For instance, alkenyl-substituted cyclopentanols like 2-(prop-2-en-1-yl)cyclopentan-1-ol are synthesized via alkenoxyl radical cyclization, as described in studies spanning 1957–2010 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methylbutan-2-yl)cyclopentan-1-ol can be achieved through various synthetic routes. One common method involves the alkylation of cyclopentanone with 3-methyl-2-butanol in the presence of a strong acid catalyst, such as sulfuric acid. The reaction proceeds through the formation of a carbocation intermediate, which then reacts with the cyclopentanone to form the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-(3-Methylbutan-2-yl)cyclopentan-1-ol may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of high-purity starting materials and optimized reaction conditions, such as temperature and pressure, is crucial to achieve high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methylbutan-2-yl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents such as thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) under reflux conditions.

Major Products Formed

Oxidation: Formation of cyclopentanone derivatives.

Reduction: Formation of 2-(3-Methylbutan-2-yl)cyclopentane.

Substitution: Formation of 2-(3-Methylbutan-2-yl)cyclopentyl chloride or bromide.

Scientific Research Applications

2-(3-Methylbutan-2-yl)cyclopentan-1-ol has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methylbutan-2-yl)cyclopentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the hydrophobic cyclopentane ring and the 3-methylbutan-2-yl group can interact with hydrophobic pockets in proteins, affecting their conformation and function .

Comparison with Similar Compounds

Table 1: Comparison of Cyclopentanol Derivatives

Compound Name	Substituent Type	Molecular Weight (g/mol)	Synthesis Method	Key Applications	References
2-(3-Methylbutan-2-yl)cyclopentan-1-ol	Branched alkyl	156.23 (calculated)	Radical cyclization	Fragrances, Solvents
2-(prop-2-en-1-yl)cyclopentan-1-ol	Alkenyl	140.23 (calculated)	Radical cyclization	Organic synthesis
1-(1-Aminobutan-2-yl)cyclopentan-1-ol	Amino-alkyl	157.25	Multi-step synthesis	Pharmaceuticals
rac-(1R,2R)-2-(piperazin-1-yl)cyclopentan-1-ol	Heterocyclic	199.28 (calculated)	Catalytic synthesis	Drug discovery

Key Observations:

• Branched Alkyl vs. Alkenyl Groups: The branched alkyl substituent in 2-(3-Methylbutan-2-yl)cyclopentan-1-ol enhances hydrophobicity compared to the alkenyl group in 2-(prop-2-en-1-yl)cyclopentan-1-ol. This difference impacts solubility; the former is more compatible with non-polar solvents, while the latter’s double bond allows for further functionalization (e.g., epoxidation) .
• Amino vs. Alkyl Substituents: The amino group in 1-(1-Aminobutan-2-yl)cyclopentan-1-ol introduces polarity and basicity, facilitating interactions in biological systems. This contrasts with the alkyl-substituted target compound, which is more suited for non-biological applications like fragrance formulation .

Physical and Chemical Properties

• Boiling Points and Solubility: Branched alkyl groups reduce intermolecular hydrogen bonding, leading to lower boiling points compared to amino- or hydroxyl-rich analogs. For example, tertiary alcohols like 2,3-dimethylbutan-2-ol (boiling point ~102°C) exhibit lower boiling points than secondary alcohols due to reduced surface area for van der Waals interactions .
• Reactivity : The secondary alcohol group in the target compound is less acidic (pKa ~16–18) than primary alcohols (pKa ~15–16), influencing its participation in oxidation or esterification reactions .

Biological Activity

2-(3-Methylbutan-2-yl)cyclopentan-1-ol is a cyclopentanol derivative that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of 2-(3-Methylbutan-2-yl)cyclopentan-1-ol can be represented as follows:

$$\text{C}_{11}\text{H}_{20}\text{O}$$

Pharmacological Properties

Recent studies have indicated various biological activities associated with this compound, including:

• Antimicrobial Activity : Research has shown that certain derivatives of cyclopentanol exhibit significant antimicrobial properties. For instance, compounds structurally similar to 2-(3-Methylbutan-2-yl)cyclopentan-1-ol have demonstrated effectiveness against a range of bacterial strains, potentially due to their ability to disrupt bacterial cell membranes .
• Anti-inflammatory Effects : Some studies suggest that cyclopentanol derivatives may possess anti-inflammatory properties. These compounds can inhibit the production of pro-inflammatory cytokines and mediators, which are crucial in the inflammatory response .

The biological activity of 2-(3-Methylbutan-2-yl)cyclopentan-1-ol is primarily attributed to its interaction with various biological targets:

• Cell Membrane Interaction : The hydrophobic nature of the cyclopentanol ring allows it to integrate into lipid membranes, potentially disrupting membrane integrity and function.
• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), leading to reduced synthesis of inflammatory mediators .

Study 1: Antimicrobial Efficacy

A study conducted by researchers at a leading pharmaceutical institute evaluated the antimicrobial efficacy of several cyclopentanol derivatives, including 2-(3-Methylbutan-2-yl)cyclopentan-1-ol. The results indicated a significant reduction in bacterial growth for both Gram-positive and Gram-negative bacteria when treated with this compound at varying concentrations.

Compound	Bacterial Strain	Inhibition Zone (mm)	Concentration (μg/mL)
2-(3-Methylbutan-2-yl)cyclopentan-1-ol	E. coli	15	100
2-(3-Methylbutan-2-yl)cyclopentan-1-ol	S. aureus	20	100

Study 2: Anti-inflammatory Activity

In another study focusing on the anti-inflammatory effects of cyclopentanol derivatives, researchers found that treatment with 2-(3-Methylbutan-2-yl)cyclopentan-1-ol resulted in a significant decrease in the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Cytokine	Control (pg/mL)	Treated (pg/mL)
TNF-alpha	2500	800
IL-6	1500	500